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Compound of Interest

Compound Name: KY-226

Cat. No.: B608404 Get Quote

Note on Nomenclature: Publicly available scientific literature does not contain information on a

compound designated "KY-226" in the context of neurodegenerative disease. It is highly

probable that this is a typographical error and the intended subject is the protein CD226 (also

known as DNAX accessory molecule-1 or DNAM-1), a key player in the immune system with

emerging roles in the central nervous system and neuroinflammation. These application notes

will focus on the known and potential applications of studying CD226 in neurodegenerative

disease research.

Introduction
CD226 is a 65 kDa transmembrane glycoprotein belonging to the immunoglobulin superfamily,

primarily expressed on the surface of immune cells such as Natural Killer (NK) cells, T cells,

and monocytes. It functions as a co-stimulatory molecule, playing a crucial role in immune cell

activation, adhesion, and cytotoxicity. Upon binding to its ligands, CD155 (PVR) and CD112

(Nectin-2), which are expressed on various cell types including neuronal cells, CD226 initiates

downstream signaling cascades that promote immune responses.

Recent evidence suggests that CD226 is also expressed within the central nervous system

(CNS) and may play a significant role in neuroinflammation, a common pathological feature of

many neurodegenerative diseases including Alzheimer's disease (AD) and Parkinson's disease

(PD). The infiltration of peripheral immune cells, such as T cells and NK cells, into the brain is

increasingly recognized as a contributor to the progression of these diseases. Therefore,
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understanding the function of CD226 in this context is of great interest to researchers and drug

development professionals.

Quantitative Data Summary
The following tables summarize key quantitative findings from preclinical studies investigating

the role of CD226 in neurological functions, using CD226 knockout (KO) mouse models.

Table 1: Behavioral Phenotyping of CD226 Knockout Mice in the Morris Water Maze Test[1][2]

Parameter
Wild-Type (WT)
Mice

CD226 KO
Mice

p-value Interpretation

Escape Latency

(Day 5)
~40 seconds ~20 seconds < 0.05

CD226 KO mice

show improved

spatial learning

and memory.

Time in Target

Quadrant
Not specified

Significantly

Increased
< 0.05

CD226 KO mice

exhibit better

memory

retention.

Table 2: Behavioral Phenotyping of CD226 Knockout Mice in the Open Field Test[1][2]

Parameter
Wild-Type (WT)
Mice

CD226 KO
Mice

p-value Interpretation

Time in Center Lower
Significantly

Higher
< 0.05

CD226 KO mice

display reduced

anxiety-like

behavior.

Total Distance

Traveled

No significant

difference

No significant

difference
Not significant

No confounding

effects on

locomotor

activity.
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Table 3: Hippocampal Cytokine Expression in CD226 Knockout Mice[1][2]

Cytokine
Wild-Type (WT)
Mice

CD226 KO
Mice

p-value Interpretation

IL-10 mRNA Baseline
Significantly

Increased
< 0.05

Deletion of

CD226 may

promote an anti-

inflammatory

environment in

the

hippocampus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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